In this study, the activity concentrations of 40K, 232Th, and 226Ra radionuclides were estimated in imported milk powder samples from 40 brands available in local markets in Erbil Governorate, Iraq. The measurements were performed using High Purity Germanium (HPGe) detector. The results indicated that the average activity concentrations of 40K, 232Th, and 226Ra were 241, 0.476, and 1.23 Bq kg−1, respectively, and comparisons were made based on the typical consumption characteristics of powdered milk by Kurdistan residents. In all investigated age groups (2–17 years), the average annual effective doses were below the ICRP-recommended limit of 1 mSv y−1 for public exposure. Radiological hazard parameters were determined based on the measured radioactivity concentrations. The relation between all the determined activities of natural radionuclides and radiological parameters was examined using multivariate statistical analysis techniques such as histograms, descriptive statistics, and Pearson correlation analyses. The cancer risk in all samples was lower than the allowable value of (2.5 × 10−3), while the ingestion dose in two samples was higher than the worldwide acceptable value of (0.29) mSv y−1.

This study is concerned with the calculations of double differential neutron cross-sections of the structural fusion materials of 56Fe and 90Zr isotopes that are bombarded with protons. Calculations were performed using the level density models of the TALYS 1.95 code and PHITS 3.22 Monte Carlo code. Constant Temperature Fermi Gas, Back Shifted Fermi Gas, and Generalized Super Fluid Models were employed for level density models. Calculations were performed at 22.2 MeV proton energies. Calculations were compared with the experimental data taken from Experimental Nuclear Reaction Data (EXFOR). In conclusion, the results showed that the level density model results of TALYS 1.95 codes for the double differential neutron cross-sections of 56Fe and 90Zr isotopes are consistent with experimental data. On the other hand, PHITS 3.22 results gave lower cross-section values than experimental data at 120 and 150°.

Various types of radionuclides have different atmospheric dispersion characteristics, such as buoyancy and gravitational deposition phenomenon of light gas and heavy particles, respectively. Gaussian plume model was widely used to describe atmospheric dispersion behaviors of radioactive effluents, particularly for the purpose of engineering environmental impact assessment or nuclear emergency support. Nonetheless, buoyancy and gravitational deposition were rarely reported in previous work for tritium in particular, which might cause a deviation in evaluating near-surface concentration distribution and radiation dose to the public. Based on the multi-form tritium case, we made a quantitative description for the buoyancy and gravitational deposition phenomenon and discussed the feasibility of developing an improved Gaussian plume model to predict near-surface concentration distribution. Firstly, tritium concentration distribution near to the surface was predicted by using computational fluid dynamics method (CFD) and standard Gaussian plume model to reach consistency without consideration of buoyancy and gravitational deposition effects. Secondly, effects of buoyancy and gravitational deposition were identified by species transport model for gaseous tritium and discrete phase model for droplet tritium with integrating the buoyancy force caused by density variation of gaseous tritium and gravitational force of droplet tritium with enough size. Thirdly, buoyancy and gravitational deposition correction factors were obtained to modify the standard Gaussian plume model. Lastly, predictive results by improved Gaussian plume model were compared with CFD method. It was proved the improved correction method enables higher accuracy in predicting the atmospheric concentration distribution of gaseous pollutants with density variation or particles with gravitational deposition properties.

Medical isotope production of 11C is commonly performed in gaseous targets. The power deposition of the proton beam during the irradiation decreases the target density due to thermodynamic mixing and can cause an increase of penetration depth and divergence of the proton beam. In order to investigate the difference how the target-body length influences the operation conditions and the production yield, a 12 cm and a 22 cm Nb-target body containing N2/O2 gas were irradiated using a 13 MeV proton cyclotron. It was found that the density reduction has a large influence on the pressure rise during irradiation and the achievable radioactive yield. The saturation activity of [11C]CO2 for the long target (0.083 Ci/μA) is about 10% higher than in the short target geometry (0.075 Ci/μA).

A series of Eu3+-doped ZnGa2O4 samples were synthesized via the urea-glycine combustion route. Powder X-ray diffraction (XRD) was used to investigate the crystallinity of the samples, energy dispersive spectroscopy (EDS) to explore the elemental composition, Fourier transform infrared (FTIR), to observe the vibrational modes of the samples, photoluminescence (PL) to determine the luminescence properties. The XRD data prove that the samples remain single cubic structure even at high concentrations of Eu³⁺, enabling the formation of a unique emission spectrum. The active ion concentration was varied to examine the influence of concentration on luminescent properties. This study revealed a 5D0 →7F4 transition located at 700 nm with unusual intensity that has not been documented in the literature, which suggests that the active ion concentration can influence the luminescent characteristics of the phosphors. The increasing Eu3+ content increases the number of Eu3+ ions in ZnGa2O4 host lattice, which enhances the luminescence efficiency of the phosphor. However, beyond a certain level of Eu3+content (i.e., 3 wt% Eu3+), the number of Eu3+ ions becomes excessive, resulting in a reduction in luminescence efficiency due to concentration quenching. The dipole dipole interaction is elucidated to play a prominent role in the mechanism of Eu3+ quenching in the ZnGa2O4. An assessment of color coordinates based on emission spectra reveals that the coordinates shift from blue to the white light region, and then to red as Eu3+ content increases. This suggests that there is a substantial relationship between the Eu3+ concentration and the measured color coordinates.

An accelerator-based boron neutron capture therapy (AB-BNCT) system was installed at the Shonan Kamakura General Hospital (SKGH). We confirmed that a stable operation was possible for 1 h at a current of 30 mA. The evaluated thermal neutron flux was 2.8 × 109 cm−2 s−1 and in good agreement (±5%) with the calculated values. The daily variation was within ±2%. The ambient dose rate due to residual radioactivity after irradiation was approximately 5 μSv/h using a lead shutter.

CdTe-based detectors have the problem of Te-rich surface layers caused by Br etching, which is one of fabrication steps. Te-rich layer acts as a trapping center and serves as an additional source of charge carriers, thereby degrading transport property of charge carriers and enriching leakage current on surface of detector. To solve this problem, we introduced sodium hypochlorite (NaOCl) as a passivant, and investigated its effect on Cd0.95Mn0.05Te0.98Se0.02 (CMTS), by analyzing chemical state of surface and its performance. After passivation with NaOCl, the results of X-ray photoelectron spectroscopy (XPS) shows the formation of tellurium oxide and elimination of water on CMTS surface, and CMTS presented enhanced performance with Am-241 radioisotope. Consequently, it is demonstrated that the passivation with NaOCl reduces leakage current, compensates defect, and elevates transport of charge carriers, thereby decreasing charge loss of carriers and improving performance of CMTS detector.

A theoretical-experimental study of the interaction of electron beams with 3 filaments conventionally used for 3D printing is presented in this paper. Pieces of polylactic acid (PLA), acrylonitrile butadiene styrene (ABS) and thermoplastic polyurethane (TPU) are studied using Monte Carlo simulation with Geant4 and experimental measurements with plane-parallel ionization chambers and radiochromic films. Using different printing parameters and computed tomography, the presence of air gaps and the uniformity in the bolus density made with the different materials are evaluated. The main parameters in the Percentage Depth Dose (PDDs) are determined, the manufacturing process is standardized and the printing profiles are generated for each of the materials in order to obtain uniform attenuation characteristics in the pieces and improve adaptation to irregular anatomical areas.

This work is devoted to comparing the Monte Carlo simulation tools: Monte Carlo Calculation-Multi Track (MCC-MT) software and EffMaker software, in terms of the efficiency when using them in field applications for measurement of radioactive waste or their free release from control. The detection efficiency of volumetric gamma sources’ reference samples in the form of a metal cylinder, a rod, and a rod placed in a 200-L barrel with sand, in the energy range of 50–1500 keV, has been simulated. Comparison of simulation results with in-situ measurements by a mobile HPGe spectrometer showed that the discrepancy between calculation and experiment for all measurement geometries is larger for EffMaker, which is associated with a less accurate detector model than in MCC-MT. Both programs give acceptable results in terms of accuracy and are recommended for calibrating gamma spectrometers in the case of field measurements.

CR-39 SSNTD is used to measure the photoneutron spectrum produced by a medical linear accelerator in an intense γ-ray background. The spectroscopic resolution and the neutron detection threshold have been improved by introducing the event selection criteria, based on the track diameter-brightness correlation. The CR-39 detector’s efficiency is determined by adapting the 1H(n,el) cross section from the ENDF/B-VIII.0 evaluations. The measured spectrum was reproduced through Talys-1.96 calculations by implementing the Gogny-HFB microscopic level density model.